molecular formula C9H9IN4 B8332781 1-(4-Amino-3-iodo-5-methyl-phenyl)-1,2,4-triazole

1-(4-Amino-3-iodo-5-methyl-phenyl)-1,2,4-triazole

Cat. No.: B8332781
M. Wt: 300.10 g/mol
InChI Key: SNZAOEXWIMBEFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Amino-3-iodo-5-methyl-phenyl)-1,2,4-triazole is a useful research compound. Its molecular formula is C9H9IN4 and its molecular weight is 300.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9IN4

Molecular Weight

300.10 g/mol

IUPAC Name

2-iodo-6-methyl-4-(1,2,4-triazol-1-yl)aniline

InChI

InChI=1S/C9H9IN4/c1-6-2-7(3-8(10)9(6)11)14-5-12-4-13-14/h2-5H,11H2,1H3

InChI Key

SNZAOEXWIMBEFE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1N)I)N2C=NC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Iodine monochloride (5.103 g) was added dropwise to a stirred solution of 1-(4-amino-3-methylphenyl)-1,2,4-triazole (5.22 g) and sodium acetate (2.583 g) in acetic acid (100 cm3). After 16 hours volatile material was removed in vacuo and the residue was partitioned between dichloromethane (100 cm3) and sodium carbonate solution (50 cm3). The organic phase was washed with sodium thiosulphate solution (10 g in 50 cm3 water), dried (MgSO4) and evaporated to give a solid which was chromatographed on silica (Merck "MK 60.9385" [Trade Mark]) eluting with ethyl acetate. Combination and evaporaton of the appropriate fractions gave a solid which was recrystallised from ethyl acetate-ether to afford the title compound, m.p. 151°-154° (3.1 g).
Quantity
5.103 g
Type
reactant
Reaction Step One
Quantity
5.22 g
Type
reactant
Reaction Step One
Quantity
2.583 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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